Cas no 33265-61-1 (1-(2-Nitrophenyl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-(2-Nitrophenyl)-1H-pyrrole-2-carbaldehyde
• CAS No: 33265-61-1
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD00482264
• CID: 294135
• PubChem ID: 4715391
• Update Time: 2025-05-27

1-(2-Nitrophenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,1-(2-nitrophenyl)-
• 1-(2-Nitrophenyl)-1H-pyrrole-2-carbaldehyde
• 1-(2-NITROPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
• 1-(2-nitrophenyl)pyrrole-2-carbaldehyde
• 1-(2-nitro-phenyl)-pyrrole-2-carbaldehyde
• nitrophenylpyrrolecarbaldehyde
• DTXSID40405858
• 1-(nitrophenyl)-2-formylpyrrole
• 1-(2-Nitro-phenyl)-1H-pyrrole-2-carbaldehyde
• J-503054
• Z2050166952
• 33265-61-1
• LMLICLRBZPFXMK-UHFFFAOYSA-N
• EN300-6503271
• SCHEMBL1321811
• EA-0727
• SB62723
• AKOS001476844
• E78471
• A875346
• CS-0327772
• MFCD00482264
• FT-0680947
• STK893847
• BBL021141

• MDL： MFCD00482264
• Inchi： 1S/C11H8N2O3/c14-8-9-4-3-7-12(9)10-5-1-2-6-11(10)13(15)16/h1-8H
• InChI Key： LMLICLRBZPFXMK-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.05300
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.3
• Melting Point: 124-126°C
• Boiling Point: 399.4°Cat760mmHg
• Flash Point: 195.4°C
• Refractive Index: 1.623
• PSA: 67.82000
• LogP: 2.72120

1-(2-Nitrophenyl)-1H-pyrrole-2-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(2-Nitrophenyl)-1H-pyrrole-2-carbaldehyde

Comprehensive Overview of 1-(2-Nitrophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 33265-61-1)

1-(2-Nitrophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 33265-61-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique nitrophenyl and pyrrole-carbaldehyde moieties, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it a valuable building block for designing pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in 1-(2-Nitrophenyl)-1H-pyrrole-2-carbaldehyde is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its ability to act as a precursor for heterocyclic compounds, which are pivotal in creating bioactive molecules. With the rise of AI-driven drug discovery and computational chemistry, this compound has been featured in numerous studies exploring its reactivity and binding affinity with biological targets. Its CAS No. 33265-61-1 is frequently searched in academic databases, reflecting its relevance in contemporary research.

In material science, 1-(2-Nitrophenyl)-1H-pyrrole-2-carbaldehyde is investigated for its role in developing organic electronic materials. The nitrophenyl group contributes to electron-withdrawing properties, while the pyrrole-carbaldehyde moiety offers functionalization opportunities. These characteristics are essential for designing conductive polymers and sensors, aligning with the global push toward sustainable and high-performance materials. Searches for "pyrrole derivatives in electronics" and "nitrophenyl compounds applications" highlight the compound's industrial significance.

Synthetic methodologies for 1-(2-Nitrophenyl)-1H-pyrrole-2-carbaldehyde often involve palladium-catalyzed cross-coupling or multicomponent reactions, which are trending topics in organic synthesis. The compound's CAS No. 33265-61-1 is commonly referenced in patents and journals discussing green chemistry and atom-efficient reactions. As sustainability becomes a priority, researchers are optimizing its synthesis to minimize waste and energy consumption, addressing queries like "eco-friendly synthesis of nitrophenyl derivatives."

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 1-(2-Nitrophenyl)-1H-pyrrole-2-carbaldehyde. Its stability under various conditions is a subject of study, particularly for storage and handling protocols. The compound's spectral data and physical properties are frequently sought after in chemical databases, underscoring its utility in quality control and regulatory compliance.

In conclusion, 1-(2-Nitrophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 33265-61-1) is a multifaceted compound with broad applications in pharmaceuticals, materials, and synthetic chemistry. Its alignment with cutting-edge research trends, such as AI-assisted molecular design and sustainable synthesis, ensures its continued relevance. By addressing common search queries and integrating long-tail keywords like "pyrrole-carbaldehyde derivatives in drug design", this overview aims to enhance visibility while maintaining scientific rigor.